
Molecular structure of Anthraquinone-1,8-
disulfonic acid dipotassium salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Anthraquinone-1,8-disulfonic Acid

Dipotassium Salt

Cat. No.: B084365 Get Quote

A Technical Guide to Anthraquinone-1,8-disulfonic
acid dipotassium salt
Introduction: Anthraquinone-1,8-disulfonic acid dipotassium salt (AQDS) is a synthetic

organic compound derived from anthraquinone. Characterized by two sulfonate groups at the 1

and 8 positions of the anthraquinone core, this dipotassium salt exhibits enhanced solubility

and specific electrochemical properties.[1] While it has historical use in the synthesis of dyes,

its contemporary significance is predominantly in scientific research, particularly in the

development of sustainable energy storage solutions.[1] This guide provides a comprehensive

overview of its molecular structure, physicochemical properties, synthesis, applications, and

safety protocols, tailored for researchers and professionals in chemistry and drug development.

Molecular Structure and Physicochemical
Properties
Anthraquinone-1,8-disulfonic acid dipotassium salt is structurally defined by a central

anthraquinone framework, which consists of three fused benzene rings with two ketone groups

at positions 9 and 10. Two sulfonic acid groups are substituted at the alpha-positions 1 and 8.

In the dipotassium salt form, the acidic protons of the sulfonate groups are replaced by

potassium ions.

Table 1: Physicochemical Properties of Anthraquinone-1,8-disulfonic acid dipotassium salt
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Property Value Reference

CAS Number 14938-42-2 [1][2][3]

Molecular Formula C₁₄H₆K₂O₈S₂ [1][3]

Molecular Weight 444.5 g/mol [1][3]

IUPAC Name

dipotassium;9,10-

dioxoanthracene-1,8-

disulfonate

[1][3]

Appearance
White to yellow to orange

crystalline powder
[4]

Solubility

The dipotassium salt form is

highly water-soluble.[1]

However, another source

states it is slightly soluble in

water, with its solubility being

reduced compared to the free

acid due to ion pairing.[1] The

free acid is highly soluble (400

g/L at 18°C).[1]

Decomposition Point 293°C [1]

Stability

Stable under ambient

conditions; sensitive to strong

oxidizing agents and

prolonged exposure to UV

light.[1]

Synthesis and Characterization
The primary method for preparing anthraquinone-α-sulfonates involves the sulfonation of

anthraquinone in the presence of a mercury salt catalyst, which directs the substitution to the α-

positions (1, 5, 8).[5]

Experimental Protocol: Generalized Synthesis
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This protocol is a generalized procedure based on established methods for α-sulfonation of

anthraquinone.[5]

Materials:

Anthraquinone

Oleum (19–22% fuming sulfuric acid)

Yellow mercuric oxide (HgO)

Potassium chloride (KCl)

Distilled water

Procedure:

A three-necked flask equipped with a mechanical stirrer and thermometer is charged with

19–22% oleum and a catalytic amount of yellow mercuric oxide.

The mixture is heated to approximately 100°C in an oil bath.

Anthraquinone powder is added gradually while stirring vigorously.

The reaction temperature is raised to and maintained at 147–152°C for approximately one

hour to facilitate disulfonation.

After the reaction period, the mixture is allowed to cool slightly before being cautiously

poured into hot water with stirring.

The solution is boiled for several minutes to ensure the dissolution of sulfonated products.

Unchanged anthraquinone is removed by hot filtration.

The hot filtrate, containing the anthraquinone disulfonic acids, is heated to 90°C. A

concentrated solution of potassium chloride is then added to precipitate the potassium salts.

The mixture is cooled to allow for complete crystallization of the dipotassium salt.
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The precipitate is collected by suction filtration, washed with a cold potassium chloride

solution, and then with cold water to remove impurities.

The final product is dried under vacuum.
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Caption: Generalized workflow for the synthesis of AQDS dipotassium salt.
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Characterization Methods
The identity and purity of the synthesized compound are confirmed using various spectroscopic

and analytical techniques.

Table 2: Analytical Methods for Characterization

Technique Purpose

¹H and ¹³C NMR

Confirms the chemical structure by identifying

the hydrogen and carbon environments in the

molecule.[6]

Infrared (IR) Spectroscopy

Identifies functional groups, such as S=O from

sulfonate and C=O from the quinone structure.

[6]

Mass Spectrometry (MS)

Determines the molecular weight and

fragmentation pattern, confirming the molecular

formula.[6]

Elemental Analysis
Quantifies the elemental composition (C, H, K,

O, S) to verify the empirical formula.

Key Applications and Biological Activity
AQDS is a versatile compound with applications spanning from materials science to biomedical

research.

Application in Energy Storage
A primary research application for AQDS is as a negative electrolyte (negolyte) in aqueous

organic redox flow batteries (AORFBs).[1][7] Its ability to undergo fast and reversible two-

electron redox reactions makes it an excellent candidate for high-performance, cost-effective,

and sustainable energy storage systems, which are crucial for integrating renewable energy

sources into the power grid.[1][8][9]

Potential Therapeutic Applications
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Research has indicated that anthraquinone derivatives, including AQDS, possess potential

anticancer properties.[1] Studies suggest that these compounds may induce apoptosis

(programmed cell death) in cancer cells.[1] This activity is hypothesized to stem from

mechanisms involving the generation of oxidative stress and direct interaction with cellular

DNA.[1] It has also been employed in biochemical assays and as a staining agent in

microscopy.[1]
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Caption: Proposed anticancer mechanism of action for anthraquinone derivatives.

Safety and Handling
Anthraquinone-1,8-disulfonic acid dipotassium salt is classified as an irritant and requires

careful handling.

Table 3: GHS Hazard Information

Hazard Code Description Classification

H315 Causes skin irritation Skin Irritant, Category 2

H319 Causes serious eye irritation Eye Irritant, Category 2

H335 May cause respiratory irritation
Specific Target Organ Toxicity

(Single Exposure), Category 3

Source:[3]

Handling and Storage Precautions
Handling: Use only in a well-ventilated area or under a chemical fume hood.[10][11] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[11] Avoid formation and inhalation of dust.[10] Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] Keep

away from strong oxidizing agents and incompatible materials.

First Aid (Eyes): Immediately rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing and seek medical attention.[10]

First Aid (Skin): Remove contaminated clothing and wash the affected area with soap and

plenty of water.[10]

Spills: Avoid dust generation. Sweep up the material, place it in a suitable disposal container,

and clean the area.[11]
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Decomposition: When heated to decomposition, it may emit toxic fumes of sulfur oxides

(SOx) and potassium oxide (K₂O).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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